Ethyl 2-(dimethylamino)-1-phenylcyclohex-3-ene-1-carboxylate
Ethyl 2-(dimethylamino)-1-phenylcyclohex-3-ene-1-carboxylate
Tilidine is a DEA Schedule I controlled substance. Substances in the DEA Schedule I have no currently accepted medical use in the United States, a lack of accepted safety for use under medical supervision, and a high potential for abuse.
Ethyl 2-(dimethylamino)-1-phenylcyclohex-3-ene-1-carboxylate is an amino acid ester that is the ethyl ester of cyclohex-3-ene-1-carboxylic acid in which the cyclohexane ring is substituted at positions 1 and 2 by phenyl and dimethylamino groups, respectively. It has four possible diastereoisomers; the opioid analgesic drug tilidine is a racemate comprising the two trans diastereoisomers. It is an amino acid ester, a tertiary amino compound and an ethyl ester. It derives from an ethyl 2-(methylamino)-1-phenylcyclohex-3-ene-1-carboxylate.
An opioid analgesic used similarly to MORPHINE in the control of moderate to severe pain. (From Martindale, The Extra Pharmacopoeia, 30th ed, p1097)
Ethyl 2-(dimethylamino)-1-phenylcyclohex-3-ene-1-carboxylate is an amino acid ester that is the ethyl ester of cyclohex-3-ene-1-carboxylic acid in which the cyclohexane ring is substituted at positions 1 and 2 by phenyl and dimethylamino groups, respectively. It has four possible diastereoisomers; the opioid analgesic drug tilidine is a racemate comprising the two trans diastereoisomers. It is an amino acid ester, a tertiary amino compound and an ethyl ester. It derives from an ethyl 2-(methylamino)-1-phenylcyclohex-3-ene-1-carboxylate.
An opioid analgesic used similarly to MORPHINE in the control of moderate to severe pain. (From Martindale, The Extra Pharmacopoeia, 30th ed, p1097)
Brand Name:
Vulcanchem
CAS No.:
17243-69-5
VCID:
VC0094779
InChI:
InChI=1S/C17H23NO2/c1-4-20-16(19)17(14-10-6-5-7-11-14)13-9-8-12-15(17)18(2)3/h5-8,10-12,15H,4,9,13H2,1-3H3
SMILES:
CCOC(=O)C1(CCC=CC1N(C)C)C2=CC=CC=C2
Molecular Formula:
C17H23NO2
Molecular Weight:
273.37 g/mol
Ethyl 2-(dimethylamino)-1-phenylcyclohex-3-ene-1-carboxylate
CAS No.: 17243-69-5
Main Products
VCID: VC0094779
Molecular Formula: C17H23NO2
Molecular Weight: 273.37 g/mol
CAS No. | 17243-69-5 |
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Product Name | Ethyl 2-(dimethylamino)-1-phenylcyclohex-3-ene-1-carboxylate |
Molecular Formula | C17H23NO2 |
Molecular Weight | 273.37 g/mol |
IUPAC Name | ethyl 2-(dimethylamino)-1-phenylcyclohex-3-ene-1-carboxylate |
Standard InChI | InChI=1S/C17H23NO2/c1-4-20-16(19)17(14-10-6-5-7-11-14)13-9-8-12-15(17)18(2)3/h5-8,10-12,15H,4,9,13H2,1-3H3 |
Standard InChIKey | WDEFBBTXULIOBB-UHFFFAOYSA-N |
SMILES | CCOC(=O)C1(CCC=CC1N(C)C)C2=CC=CC=C2 |
Canonical SMILES | CCOC(=O)C1(CCC=CC1N(C)C)C2=CC=CC=C2 |
Description | Tilidine is a DEA Schedule I controlled substance. Substances in the DEA Schedule I have no currently accepted medical use in the United States, a lack of accepted safety for use under medical supervision, and a high potential for abuse. Ethyl 2-(dimethylamino)-1-phenylcyclohex-3-ene-1-carboxylate is an amino acid ester that is the ethyl ester of cyclohex-3-ene-1-carboxylic acid in which the cyclohexane ring is substituted at positions 1 and 2 by phenyl and dimethylamino groups, respectively. It has four possible diastereoisomers; the opioid analgesic drug tilidine is a racemate comprising the two trans diastereoisomers. It is an amino acid ester, a tertiary amino compound and an ethyl ester. It derives from an ethyl 2-(methylamino)-1-phenylcyclohex-3-ene-1-carboxylate. An opioid analgesic used similarly to MORPHINE in the control of moderate to severe pain. (From Martindale, The Extra Pharmacopoeia, 30th ed, p1097) |
Synonyms | Go 1261 Go-1261 Go1261 Godecke, Tilidin Hydrochloride, Tilidine Tilidate Tilidin Godecke Tilidine Tilidine Hydrochloride Tilidine Hydrochloride, (+)-Trans Tilidine Hydrochloride, (+-)-211Trans Valerone Valoron |
PubChem Compound | 32329 |
Last Modified | Nov 11 2021 |
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